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Compound of Interest

Compound Name: Butane-2-sulfonamide

Cat. No.: B3246515 Get Quote

"## An In-depth Technical Guide to (S)-Butane-2-sulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-Butane-2-sulfonamide is a chiral organic compound belonging to the sulfonamide class of

molecules. The sulfonamide functional group is a cornerstone in medicinal chemistry, featured

in a wide array of therapeutic agents due to its favorable physicochemical properties and ability

to interact with biological targets.[1][2] The stereochemistry of drug molecules is a critical factor

in their pharmacological activity, with different enantiomers often exhibiting distinct biological

effects. This guide provides a comprehensive overview of the chemical structure, synthesis,

and potential biological relevance of the (S)-enantiomer of butane-2-sulfonamide, tailored for

professionals in research and drug development.

Chemical Structure and Properties
The chemical structure of (S)-Butane-2-sulfonamide is characterized by a sulfonyl group

attached to the second carbon atom of a butane chain, with the stereochemistry at this chiral

center designated as (S). The sulfonamide group itself consists of a sulfur atom double-bonded

to two oxygen atoms and single-bonded to a nitrogen atom.
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Property Value Reference

IUPAC Name (2S)-butane-2-sulfonamide N/A

Molecular Formula C4H11NO2S [3]

Molecular Weight 137.20 g/mol [4]
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CAS Number

Not available for the (S)-

enantiomer specifically. The

CAS for the achiral butane-2-

sulfonamide is not consistently

reported. Butane-2-sulfonyl

chloride has the CAS number

4375-72-8.

[5]

Predicted XlogP 0.3 [3]

Note: Quantitative data for the specific (S)-enantiomer, such as melting point, boiling point, and

specific rotation, are not readily available in the surveyed literature. The determination of the

specific optical rotation is a critical step in characterizing the enantiomerically pure compound.

Synthesis of (S)-Butane-2-sulfonamide
The synthesis of enantiomerically pure (S)-butane-2-sulfonamide presents a significant

challenge. General approaches to chiral sulfonamides involve either the enantioselective

synthesis from prochiral starting materials or the resolution of a racemic mixture.

Enantioselective Synthesis
Recent advances in catalysis have provided pathways to chiral secondary sulfonamides. One

notable method is the nickel-catalyzed stereoconvergent Negishi arylation and alkenylation of

racemic α-bromosulfonamides.[6] This method allows for the synthesis of enantioenriched
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secondary sulfonamides, which could potentially be adapted for the synthesis of (S)-butane-2-
sulfonamide.

Conceptual Experimental Workflow for Enantioselective Synthesis:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3246515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

